Cas no 54631-38-8 (Propanoic acid, 2-bromo-, 1,1-dimethylethyl ester, (R)-)

Propanoic acid, 2-bromo-, 1,1-dimethylethyl ester, (R)- structure
54631-38-8 structure
Product Name:Propanoic acid, 2-bromo-, 1,1-dimethylethyl ester, (R)-
CAS No:54631-38-8
MF:C7H13BrO2
MW:209.080921888351
CID:354055
PubChem ID:12882377
Update Time:2025-04-19

Propanoic acid, 2-bromo-, 1,1-dimethylethyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-bromo-, 1,1-dimethylethyl ester, (R)-
    • (r)-(+)-2-bromo-propionic acid tert-butyl ester
    • tert-Butyl (2R)-2-bromopropanoate
    • DTXSID50512229
    • CVAWKJKISIPBOD-RXMQYKEDSA-N
    • (R)-tert-Butyl 2-bromopropanoate
    • SCHEMBL6207363
    • (R)-t-butyl 2-bromopropionate
    • 54631-38-8
    • Inchi: 1S/C7H13BrO2/c1-5(8)6(9)10-7(2,3)4/h5H,1-4H3/t5-/m1/s1
    • InChI Key: CVAWKJKISIPBOD-RXMQYKEDSA-N
    • SMILES: Br[C@H](C)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 208.00989
  • Monoisotopic Mass: 208.00989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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